Cas no 13328-86-4 (Methyl Isochroman-1-carboxylate)

Methyl Isochroman-1-carboxylate is a versatile organic compound featuring an isochroman backbone with a carboxylate ester functional group at the 1-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and fine chemicals. Its ester moiety allows for further functionalization through hydrolysis or transesterification, while the isochroman scaffold contributes to its stability and potential bioactivity. The compound is commonly utilized in research settings for the synthesis of heterocyclic compounds and as a building block for complex molecular architectures. Its well-defined reactivity profile and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes.

Methyl Isochroman-1-carboxylate structure

13328-86-4 structure

Product Name:Methyl Isochroman-1-carboxylate

CAS No:13328-86-4

MF:C₁₁H₁₂O₃

MW:192.211183547974

CID:2904353

PubChem ID:10774107

Update Time:2025-06-07

Methyl Isochroman-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- MethylIsochroman-1-carboxylate
- Methyl Isochroman-1-carboxylate
- AKOS005605758
- G81783
- STK693559
- 13328-86-4
- CS-0328961
- Methyl 3,4-dihydro-1H-2-benzopyran-1-carboxylate
- methyl 3,4-dihydro-1H-isochromene-1-carboxylate
- Methyl isochromane-1-carboxylate
- Inchi： 1S/C11H12O3/c1-13-11(12)10-9-5-3-2-4-8(9)6-7-14-10/h2-5,10H,6-7H2,1H3
- InChI Key： QKIMVWLIPIOCJO-UHFFFAOYSA-N
- SMILES： O1CCC2C=CC=CC=2C1C(=O)OC

Computed Properties

Exact Mass: 192.078644241Da
Monoisotopic Mass: 192.078644241Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 35.5Å²

Methyl Isochroman-1-carboxylate Pricemore >>

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